N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide
Overview
Description
N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide, also known as JNJ-40411813, is a novel compound that has shown potential in scientific research applications.
Mechanism of Action
N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide acts as a potent and selective inhibitor of the dopamine transporter (DAT). It binds to the DAT and prevents the reuptake of dopamine, leading to increased dopamine levels in the brain. This mechanism of action is similar to that of cocaine and other psychostimulants.
Biochemical and Physiological Effects:
N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide has been shown to have several biochemical and physiological effects. It increases dopamine levels in the brain, which can lead to increased motivation, pleasure, and reward. It also has potential neuroprotective effects and may protect against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide in lab experiments is its selectivity for the dopamine transporter. This allows for more precise experiments and reduces the risk of off-target effects. However, one limitation is that it may not accurately reflect the effects of other psychostimulants, as it acts through a different mechanism of action.
Future Directions
There are several future directions for the research and development of N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide. One direction is to further explore its potential in the treatment of neurological disorders, such as Parkinson's disease and depression. Another direction is to investigate its potential as a tool for studying the dopamine system and its role in behavior and cognition. Additionally, further research is needed to fully understand its biochemical and physiological effects and potential side effects.
Conclusion:
In conclusion, N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide is a novel compound with potential in scientific research applications. Its selectivity for the dopamine transporter and potential neuroprotective effects make it a promising tool for studying the dopamine system and its role in behavior and cognition. However, further research is needed to fully understand its effects and potential limitations.
Synthesis Methods
The synthesis of N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide involves several steps, including the reaction of 3-cyanopyrazine-2-carboxylic acid with N-(4-bromobutyl)piperidine, followed by the reaction with sodium hydride and acetic anhydride. The final product is obtained through purification by column chromatography.
Scientific Research Applications
N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)acetamide has been used in several scientific research studies, including in vitro and in vivo experiments. It has shown potential in the treatment of various diseases, including cardiovascular diseases, cancer, and neurological disorders.
properties
IUPAC Name |
N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5O/c1-10(19)17-9-11-2-6-18(7-3-11)13-12(8-14)15-4-5-16-13/h4-5,11H,2-3,6-7,9H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIXGFFGULWFVAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1CCN(CC1)C2=NC=CN=C2C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide](/img/structure/B2908324.png)
![6-bromo-3-(6-bromo-4-phenylquinolin-2-yl)-4-phenyl-N-[3-(trifluoromethyl)phenyl]quinolin-2-amine](/img/structure/B2908328.png)
![4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-ethyl-7-hydroxy-2H-chromen-2-one](/img/structure/B2908333.png)
![ethyl 4-[4-[(6-acetyl-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate](/img/structure/B2908334.png)
![3-(2-Methoxyethyl)-1-methyl-10-(4-methylphenyl)-6,7,8,9-tetrahydropurino[7,8-a][1,3]diazepine-2,4-dione](/img/structure/B2908335.png)
![N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)propionohydrazide](/img/structure/B2908336.png)
![(3S,4s)-tert-butyl4-((r)-1,1-dimethylethylsulfinamido)-3-methyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate](/img/structure/B2908340.png)
